Cas no 831239-09-9 (Heptanenitrile, 3-hydroxy-2,3-dimethyl-)

• Product name: Heptanenitrile, 3-hydroxy-2,3-dimethyl-
• CAS No: 831239-09-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 677296
• PubChem ID: 11435066

Heptanenitrile, 3-hydroxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 3-hydroxy-2,3-dimethyl-
• 3-hydroxy-2,3-dimethylheptanenitrile
• DTXSID20465697
• 831239-09-9
• 3-hydroxy-2,3-dimethylenanthonitrile

• Inchi： InChI=1S/C9H17NO/c1-4-5-6-9(3,11)8(2)7-10/h8,11H,4-6H2,1-3H3
• InChI Key： IPAGSNRYZMHQTI-UHFFFAOYSA-N
• SMILES： CCCCC(C)(C(C)C#N)O

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44Ų